N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide
Overview
Description
N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide is a member of benzamides.
Scientific Research Applications
Enzyme Inhibition Activity
N-(3-hydroxyphenyl) benzamide and its derivatives, including N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide, have been synthesized and tested for enzyme inhibition activity against enzymes such as butylcholinesterase, acetylcholinesterase, and lipoxygenase. These compounds show potential in the modulation of enzyme activity, which is significant in various biological and pathological processes (Abbasi et al., 2014).
Chemoselective N-benzoylation
The N-benzoylation of aminophenols using benzoylisothiocyanates has been explored, resulting in products like N-(2-hydroxyphenyl)benzamides, which include N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide. These compounds are of biological interest due to their potential activities (Singh et al., 2017).
Crystallographic Studies
Research has been conducted on the crystalline forms of certain benzamide derivatives, such as 4-amino-5-chloro-2-methoxy-N-[(2S, 4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159), which shares structural similarities with N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide. These studies focus on understanding the crystal structures and their stability, which are essential for the development of pharmaceuticals and advanced materials (Yanagi et al., 2000).
Spectroscopic Analysis
Spectroscopic methods like photoelectron spectroscopy have been used to analyze the electronic structure of benzamide derivatives, including N-(4-ethoxyphenyl) acetamide. Understanding the interaction between different molecular groups within these compounds can provide insights into their biological activity and potential applications (Klasinc et al., 2009).
properties
Product Name |
N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide |
|---|---|
Molecular Formula |
C16H17NO3 |
Molecular Weight |
271.31 g/mol |
IUPAC Name |
N-(4-ethoxyphenyl)-2-(hydroxymethyl)benzamide |
InChI |
InChI=1S/C16H17NO3/c1-2-20-14-9-7-13(8-10-14)17-16(19)15-6-4-3-5-12(15)11-18/h3-10,18H,2,11H2,1H3,(H,17,19) |
InChI Key |
ARAJZPPGAUPOAZ-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2CO |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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